Diselenodibutyric acid

• CAS RN: 14362-48-2
• Molecular Formula: C8H14O4Se2
• Molecular Weight: 332.1 g/mol
• IUPAC Name: 4-(3-carboxypropyldiselanyl)butanoic acid
• InChI: InChI=1S/C8H14O4Se2/c9-7(10)3-1-5-13-14-6-2-4-8(11)12/h1-6H2,(H,9,10)(H,11,12)
• InChI Key: WORSJCPMKUOXAD-UHFFFAOYSA-N
• SMILES: C(CC(=O)O)C[Se][Se]CCCC(=O)O
• Pictograms: Acute Toxic
• synonyms: 4,4'-Diselenodibutyric acid

Description

Diselenodibutyric acid (DSDB) is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the organoselenium family, which has been shown to possess unique properties that make it a valuable tool for studying biological systems. In

Scientific Research Applications

Diselenodibutyric acid has been shown to have a variety of applications in scientific research. One of the most promising areas of research is in the field of cancer biology. Diselenodibutyric acid has been shown to have anti-cancer properties, and studies have demonstrated that it can inhibit the growth of cancer cells in vitro. Additionally, Diselenodibutyric acid has been shown to have antioxidant properties, which may make it useful in the treatment of other diseases such as Alzheimer's and Parkinson's.

Mechanism Of Action

The exact mechanism of action of Diselenodibutyric acid is not fully understood, but it is believed to work by disrupting cellular signaling pathways. Specifically, Diselenodibutyric acid has been shown to inhibit the activity of certain enzymes that are involved in the regulation of cell growth and division. This disruption can lead to the death of cancer cells and the prevention of tumor growth.

Biochemical And Physiological Effects

Diselenodibutyric acid has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and antioxidant properties, Diselenodibutyric acid has been shown to have anti-inflammatory effects. It has also been shown to have an impact on the immune system, specifically by increasing the production of certain cytokines that are involved in immune function.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Diselenodibutyric acid in lab experiments is its relative ease of synthesis. Additionally, Diselenodibutyric acid is relatively stable and can be stored for long periods of time without significant degradation. However, there are also limitations to using Diselenodibutyric acid in lab experiments. For example, the compound has low solubility in non-polar solvents, which can limit its use in certain types of experiments. Additionally, the exact mechanism of action of Diselenodibutyric acid is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on Diselenodibutyric acid. One area of interest is in the development of new anti-cancer therapies based on the compound. Additionally, there is potential for Diselenodibutyric acid to be used in the treatment of other diseases such as Alzheimer's and Parkinson's. Further research is also needed to fully understand the mechanism of action of Diselenodibutyric acid and to identify potential side effects or limitations of its use.
Conclusion:
In conclusion, Diselenodibutyric acid is a synthetic compound with a variety of potential applications in scientific research. Its anti-cancer and antioxidant properties make it a promising tool for studying biological systems and developing new therapies. While there are limitations to its use in lab experiments, the relative ease of synthesis and stability of the compound make it a valuable tool for researchers. Further research is needed to fully understand the mechanism of action of Diselenodibutyric acid and to identify potential future applications.

Synthesis Methods

Diselenodibutyric acid can be synthesized by reacting selenourea with butyric acid in the presence of a catalyst such as hydrochloric acid. The resulting compound is a white crystalline solid that is soluble in polar solvents such as water and methanol. The synthesis of Diselenodibutyric acid is relatively simple and can be carried out in a laboratory setting with standard equipment.